Cas no 1596037-76-1 (4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane)

• Product Name: 4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane
• CAS No: 1596037-76-1
• MF: C₉H₁₄BrF₃O₂
• MW: 291.105473041534
• CID: 6366174
• PubChem ID: 114774551
• Update Time: 2025-05-19

4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane Chemical and Physical Properties

Names and Identifiers

• 4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane
• EN300-1132520
• 1596037-76-1
• 4-(bromomethyl)-4-[(1,1,1-trifluoropropan-2-yl)oxy]oxane

• Inchi： 1S/C9H14BrF3O2/c1-7(9(11,12)13)15-8(6-10)2-4-14-5-3-8/h7H,2-6H2,1H3
• InChI Key： HFOLFJGPPBFROH-UHFFFAOYSA-N
• SMILES： BrCC1(CCOCC1)OC(C)C(F)(F)F

Computed Properties

• Exact Mass: 290.01293g/mol
• Monoisotopic Mass: 290.01293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5Ų

Additional information on 4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane

4-(Bromomethyl)-4-(1,1,1-Trifluoropropan-2-yl)Oxyoxane: A Comprehensive Overview

4-(Bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane, also known by its CAS number 1596037-76-1, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines a bromomethyl group with a trifluoropropan-2-yl group attached to an oxyoxane ring. The combination of these functional groups makes it a versatile molecule with potential applications in various chemical industries.

The structure of 4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane is notable for its cyclic ether backbone, which is a common feature in many bioactive compounds. The oxyoxane ring provides a rigid framework that can influence the molecule's reactivity and stability. The presence of the bromomethyl group introduces electrophilic properties, while the trifluoropropan-2-yl group adds steric hindrance and enhances the molecule's hydrophobicity. These characteristics make it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of 4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane in drug discovery. Researchers have explored its ability to act as a precursor for the synthesis of bioactive molecules with complex architectures. For instance, its bromomethyl group can undergo nucleophilic substitution reactions, enabling the incorporation of various functional groups into the molecule. This versatility has led to its use in the development of novel pharmaceutical agents targeting specific biological pathways.

In addition to its role in drug discovery, 4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane has shown promise in materials science. Its unique combination of functional groups makes it a candidate for the synthesis of advanced polymers and materials with tailored properties. For example, its trifluoropropan-2-yl group can contribute to the thermal stability and chemical resistance of materials derived from this compound.

The synthesis of 4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane involves a multi-step process that typically begins with the preparation of an intermediate oxyoxane derivative. The introduction of the bromomethyl and trifluoropropan-2-yl groups requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

The safety and environmental impact of 4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane are areas of ongoing research. While it is not classified as a hazardous material under current regulations, its handling requires adherence to standard laboratory safety protocols. Efforts are being made to develop greener synthesis methods that minimize waste and reduce the environmental footprint of this compound.

In conclusion, 4-(bromomethyl)-4-(1,1,1-trifluoropropan-2-yl)oxyoxane is a versatile compound with significant potential in various fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As new applications continue to emerge, this compound will undoubtedly play a crucial role in advancing chemical science and technology.